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Compound of Interest

Compound Name: Dimethoxane

Cat. No.: B1670664 Get Quote

For Immediate Release

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical waste is paramount to ensuring a safe and compliant laboratory

environment. This document provides essential safety and logistical information for the proper

disposal of Dimethoxane, a bacteriostatic and fungistatic preservative. Adherence to these

procedures is critical for minimizing environmental impact and protecting personnel.

Essential Safety and Handling Precautions
Dimethoxane is a combustible liquid that can cause skin and eye irritation. It is incompatible

with strong acids and bases. Personnel handling Dimethoxane should always wear

appropriate Personal Protective Equipment (PPE), including safety goggles, chemical-resistant

gloves, and a lab coat. Work should be conducted in a well-ventilated area, preferably within a

chemical fume hood.

Quantitative Data Summary
For quick reference, the following table summarizes key quantitative data for Dimethoxane.
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Property Value

CAS Number 828-00-2

Molecular Formula C8H14O4

Molecular Weight 174.19 g/mol

Flash Point 142 °F (61 °C)

Boiling Point 367 °F (186 °C)

Density 1.0655 g/mL

Step-by-Step Disposal Procedures
The following procedures provide a step-by-step guide for the safe disposal of Dimethoxane
waste. It is crucial to consult with your institution's Environmental Health and Safety (EHS)

department to ensure compliance with all applicable federal, state, and local regulations, as

disposal guidelines can vary.

Waste Identification and Segregation
Characterize the Waste: Determine if the waste is pure, unused Dimethoxane, a dilute

solution, or contaminated materials (e.g., gloves, absorbent pads, glassware).

Segregate Waste Streams: Do not mix Dimethoxane waste with other chemical waste

streams unless explicitly permitted by your EHS department. Keep it separate from strong

acids and bases.

Waste Collection and Storage
Use Compatible Containers: Collect Dimethoxane waste in a chemically resistant container

with a secure, tight-fitting lid. High-density polyethylene (HDPE) or glass containers are

generally suitable.

Proper Labeling: Clearly label the waste container with the words "Hazardous Waste," the

full chemical name "Dimethoxane," and the approximate concentration if in solution. Indicate

any other components present in the waste.
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Safe Storage: Store the waste container in a designated satellite accumulation area (SAA)

that is well-ventilated and away from sources of ignition.

Spill Management
In the event of a Dimethoxane spill, follow these procedures immediately:

Alert Personnel: Notify others in the immediate area of the spill.

Evacuate: If the spill is large or in a poorly ventilated area, evacuate the vicinity.

Control Ignition Sources: Extinguish any open flames and turn off nearby electrical

equipment.

Contain the Spill: Use an inert absorbent material, such as vermiculite, sand, or commercial

sorbent pads, to contain the spill.

Collect Absorbent Material: Carefully collect the absorbent material using non-sparking tools

and place it in a labeled, sealable plastic bag.[1]

Decontaminate the Area: Wash the spill area with a soap and water solution.[1]

Dispose of Contaminated Materials: The sealed bag containing the absorbent material and

any contaminated PPE should be disposed of as Dimethoxane waste.

Final Disposal
The final disposal method for Dimethoxane waste must be in accordance with institutional and

regulatory requirements. Common disposal routes for chemical waste of this nature include:

Incineration: This is a common method for the disposal of organic chemical waste. The

process should be carried out in a licensed hazardous waste incineration facility to ensure

complete destruction and to manage any potentially harmful byproducts.

Chemical Waste Landfill: In some cases, solidified or containerized chemical waste may be

disposed of in a specially designated hazardous waste landfill.
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Chemical Treatment: While no specific chemical neutralization protocols for Dimethoxane
are readily available, your EHS department or a licensed waste disposal vendor may have

established procedures for its treatment prior to final disposal.

Crucially, do not dispose of Dimethoxane down the drain or in the regular trash.

Disposal Decision Workflow
The following diagram illustrates the logical workflow for making decisions regarding the proper

disposal of Dimethoxane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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